![molecular formula C16H18FN3O3S B2955091 2-Cyclopropyl-5-((3-fluoro-4-methoxyphenyl)sulfonyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine CAS No. 2034606-29-4](/img/structure/B2955091.png)
2-Cyclopropyl-5-((3-fluoro-4-methoxyphenyl)sulfonyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine
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Description
2-Cyclopropyl-5-((3-fluoro-4-methoxyphenyl)sulfonyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine is a useful research compound. Its molecular formula is C16H18FN3O3S and its molecular weight is 351.4. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Evaluation
The compound 2-Cyclopropyl-5-((3-fluoro-4-methoxyphenyl)sulfonyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine is involved in the synthesis and biological evaluation of selective COX-2 inhibitors. Compounds with similar structures have shown significant in vivo activity in animal models of inflammation, emphasizing the potential of such compounds as new classes of COX-2 inhibitors (Singh et al., 2004).
Antimicrobial and Antitubercular Activities
Derivatives of this compound have been synthesized and evaluated for their antimicrobial and antitubercular activities. Notably, benzene sulfonamide pyrazole oxadiazole derivatives exhibited good antibacterial activity against common pathogens and showed potential as antitubercular agents against Mycobacterium tuberculosis, suggesting their utility in treating bacterial infections and tuberculosis (Shingare et al., 2022).
Fluorinated Heterocyclic Compound Synthesis
The compound's fluorine-bearing analogs have been used in the synthesis of various heterocyclic compounds, demonstrating its versatility as a building block for the creation of fluorinated pyrazolones, pyrimidines, coumarines, and benzothiopyranones. This highlights its role in developing new materials with potential applications in medicinal chemistry and materials science (Shi et al., 1996).
Anti-inflammatory and Antibacterial Agents
Compounds containing the sulfonamido moiety, related to the structure of this compound, have been synthesized and tested for anti-inflammatory and antibacterial activities. These studies indicate the potential of such derivatives as anti-inflammatory and antibacterial agents, offering new avenues for drug development (Azab et al., 2013).
Anticancer Activity
Research on diarylpyrazole derivatives, including structures related to this compound, has shown that these compounds possess anticancer activities. Their ability to inhibit specific cancer cell lines suggests their potential as leads in the development of new anticancer drugs (Patel et al., 2004).
Properties
IUPAC Name |
2-cyclopropyl-5-(3-fluoro-4-methoxyphenyl)sulfonyl-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18FN3O3S/c1-23-16-5-4-13(9-14(16)17)24(21,22)19-6-7-20-12(10-19)8-15(18-20)11-2-3-11/h4-5,8-9,11H,2-3,6-7,10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ISLIDQWKJGHSCV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)S(=O)(=O)N2CCN3C(=CC(=N3)C4CC4)C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18FN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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